2-(Benzo[d]isoxazol-3-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C20H18F3N3O3/c21-20(22,23)13-5-6-18(24-12-13)28-14-7-9-26(10-8-14)19(27)11-16-15-3-1-2-4-17(15)29-25-16/h1-6,12,14H,7-11H2
• InChI Key: SPOVYKYWBUJLLA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C20H18F3N3O3
• Molecular Weight: 405.4 g/mol

Description

2-(Benzo[d]isoxazol-3-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H18F3N3O3 and its molecular weight is 405.377. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound's synthesis involves intricate chemical reactions, highlighting its role in advancing synthetic chemistry methods. For example, research on related benzisoxazole derivatives emphasizes the compound's antiproliferative activity, where its structure was characterized using various spectroscopic techniques and X-ray diffraction studies, showcasing the compound's potential in medicinal chemistry and drug design (Prasad et al., 2018).

Chemical Reactivity and Applications

• The compound's reactivity has been explored through condensation reactions with various nucleophiles, leading to the formation of novel organic compounds. Such studies are crucial for understanding the compound's chemical behavior and its potential applications in synthesizing new materials or pharmaceuticals (Halnor et al., 2006).

Biological Activity and Pharmacological Potential

• Research on similar compounds demonstrates their potential in biological applications, such as cytotoxic studies, where synthesized compounds were evaluated for their ability to inhibit cancer cell growth, indicating the compound's relevance in developing new anticancer agents (Govindhan et al., 2017).

Molecular Interactions and Analysis

• The study of intermolecular interactions, such as hydrogen bonding patterns in related enaminones, provides insights into the compound's structural stability and reactivity. Understanding these interactions is essential for designing compounds with desired properties for specific applications (Balderson et al., 2007).